Cas no 709-04-6 (1-Phenyl-1H-pyrazole-4-carbonitrile)

• Product name: 1-Phenyl-1H-pyrazole-4-carbonitrile
• CAS No: 709-04-6
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• MDL: MFCD08691162
• CID: 95215
• PubChem ID: 10909970

1-Phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrazole-4-carbonitrile
• 1-phenylpyrazole-4-carbonitrile
• 1-Phenyl-1H-pyrazol-4-carbonitril
• 1-Phenyl-4-cyanopyrazole
• 1-Phenyl-4-pyrazol-carbonitril
• 4-cyano-1-phenylpyrazole
• 1-Phenyl-1H-pyrazole--4-carbonitrile
• QXUOMWCBAUSGQT-UHFFFAOYSA-N
• 4-Cyano-1-phenylpyrazole, AldrichCPR
• NE18265
• AK139700
• BB 0219797
• AMY11896
• MFCD08691162
• DTXSID80447994
• FT-0755423
• EN300-25976
• AKOS009104338
• SCHEMBL2214866
• 709-04-6
• FD10511
• Z220343712
• DS-6701
• CS-0060552
• SY111105
• J-505063
• DA-16805

• MDL： MFCD08691162
• Inchi： 1S/C10H7N3/c11-6-9-7-12-13(8-9)10-4-2-1-3-5-10/h1-5,7-8H
• InChI Key： QXUOMWCBAUSGQT-UHFFFAOYSA-N
• SMILES： N1(C([H])=C(C#N)C([H])=N1)C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 169.06400
• Monoisotopic Mass: 169.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.6

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134.5 ºC (water )
• Boiling Point: 321.197°C at 760 mmHg
• Flash Point: 148.055°C
• Refractive Index: 1.623
• Solubility: Very slightly soluble (0.83 g/l) (25 º C),
• PSA: 41.61000
• LogP: 1.74398

1-Phenyl-1H-pyrazole-4-carbonitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport

1-Phenyl-1H-pyrazole-4-carbonitrile Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles